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Compound of Interest

Compound Name: 4-Methyl-5-nonanol

Cat. No.: B104968

Essential Safety and Handling Guide for 4-Methyl-5-
nonanol

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 4-Methyl-5-nonanol (CAS No: 154170-44-2) in a laboratory
setting. The information is intended for researchers, scientists, and professionals in drug
development to ensure safe handling and minimize exposure risks.

Chemical Identifier:

Name: 4-Methyl-5-nonanol

Synonyms: 4-methylnonan-5-ol

Molecular Formula: C10H220

Molecular Weight: 158.28 g/mol

Hazard Identification and Classification

4-Methyl-5-nonanol is classified under the Globally Harmonized System (GHS) with the
following hazards:

 Skin Irritation (Category 2): H315 - Causes skin irritation.[1][2]
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» Serious Eye Irritation (Category 2): H319 - Causes serious eye irritation.[1][2]
o Respiratory Irritation: May cause respiratory irritation.[3]

Signal Word: Warning[1][2]

hvsical and Chemical :

Property Value Source

Colorless to pale yellow, clear

Appearance o [4][5]
liquid

Odor Mild, fruity [2]

. _ 206.00 to 207.00 °C @ 760.00

Boiling Point [4]

mm Hg (est.)
. _ 0.82800 to 0.83400 @ 25.00
Specific Gravity oc [4]

) 1.43400 to 1.44100 @ 20.00
Refractive Index o [4]

Flash Point 186.00 °F (85.56 °C) (TCC) [4]

- Very slightly soluble in water
Solubility . [2]
(0.24 g/L at 25 °C)

Personal Protective Equipment (PPE)

To mitigate the risks of skin and eye irritation, the following personal protective equipment is
mandatory when handling 4-Methyl-5-nonanol:
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PPE Category

Specific Requirements

Hand Protection

Chemical-resistant gloves (e.qg., nitrile rubber).

Eye Protection

Tightly fitting safety goggles with side-shields
conforming to EN 166 (EU) or NIOSH (US).[6]

Skin and Body Protection

Laboratory coat, long-sleeved clothing, and

closed-toe shoes.

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator.[6]

Handling and Storage Protocols

Safe Handling Workflow Diagram
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Preparation

Don Appropriate PPE

Work in a Well-Ventilated Area
(e.g., Fume Hood)

Hanglling
A4

Handle 4-Methyl-5-nonanol

Avoid Contact with Skin and Eyes

Post-Handling & Disposal

Decontaminate Work Area

Dispose of Waste Properly

Remove PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Methyl-5-nonanol.

Step-by-Step Handling Procedure

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b104968?utm_src=pdf-body-img
https://www.benchchem.com/product/b104968?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Preparation:

o Ensure you are wearing the appropriate personal protective equipment as detailed in the
PPE table.

o Work in a well-ventilated area, preferably a chemical fume hood.[6]

o Have an emergency eyewash station and safety shower readily accessible.

e Handling:

[e]

Avoid contact with skin and eyes.[6]

o

Avoid inhalation of vapors.

[¢]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[6]

[¢]

Wash hands thoroughly after handling.[2]

o Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]
o Store away from incompatible materials such as strong oxidizing agents.

o Keep away from heat, sparks, and open flames.[7]

Emergency and First Aid Measures
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Exposure Route First Aid Procedure

Wash with plenty of water. If skin irritation
occurs, get medical advice/attention. Take off

If on Skin . . :
contaminated clothing and wash it before reuse.

[2]

Rinse cautiously with water for several minutes.
) Remove contact lenses, if present and easy to
If in Eyes . L o )
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2]

Remove person to fresh air and keep
If Inhaled comfortable for breathing. Get medical help if

you feel unwell.[6]

If Swallowed Rinse mouth. Get medical help.[6]

Disposal Plan

Contaminated materials and the chemical itself must be disposed of in accordance with local,
state, and federal regulations.

o Chemical Disposal: The material can be disposed of by removal to a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[6]

» Container Disposal: Containers can be triple-rinsed (or equivalent) and offered for recycling
or reconditioning. Alternatively, the packaging can be punctured to make it unusable for other
purposes and then disposed of in a sanitary landfill.[6]

e Important: Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[6] Do
not discharge to sewer systems.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.guidechem.com/encyclopedia/4-methyl-5-nonanol-dic31199.html
https://www.guidechem.com/encyclopedia/4-methyl-5-nonanol-dic31199.html
https://www.chemicalbook.com/msds/5-methyl-5-nonanol.pdf
https://www.chemicalbook.com/msds/5-methyl-5-nonanol.pdf
https://www.chemicalbook.com/msds/5-methyl-5-nonanol.pdf
https://www.chemicalbook.com/msds/5-methyl-5-nonanol.pdf
https://www.chemicalbook.com/msds/5-methyl-5-nonanol.pdf
https://www.chemicalbook.com/msds/5-methyl-5-nonanol.pdf
https://www.benchchem.com/product/b104968?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

References

e 1. 4-Methyl-5-nonanol | C10H220 | CID 3025865 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. Page loading... [guidechem.com]

o 3. calpaclab.com [calpaclab.com]

e 4. 4-methyl-5-nonanol, 154170-44-2 [thegoodscentscompany.com]

e 5. 4-Methyl-5-nonanol, 98% 10 g | Request for Quote | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

e 6. chemicalbook.com [chemicalbook.com]
e 7. WERCS Studio - Application Error [assets.thermofisher.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 4-Methyl-5-
nonanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104968#personal-protective-equipment-for-handling-
4-methyl-5-nonanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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